Smolecule

Reliability Assessment & Statistical Comparison
Specifications & Pricing

cefditoren vs cefixime cefpodoxime cefotaxime

spectrum

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cefditoren

CAS No.: 117467-28-4
Cat. No.: S523077

Antimicrobial Spectrum Overview

Get Quote

The table below summarizes the comparative in vitro activity of these four third-generation cephalosporins

against common bacterial pathogens.

Pathogen Cefditoren Cefixime Cefpodoxime Cefotaxime
Gram-Positive Bacteria
Staphylococcus aureus (MSSA) Good [1] [2] Limited [2] Good [1] Good [1]
Streptococcus pneumoniae (Pen- Good [2] Good [2] Good [2] Good [3] [2]
S)
Streptococcus pneumoniae (Pen- Good [2] Limited [2] Good [2] Good [2]
1)
Streptococcus pyogenes Good Good [2] Good [1] Good
Gram-Negative Bacteria
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Pathogen

Haemophilus influenzae

Moraxella catarrhalis

Escherichia coli

Klebsiella pneumoniae

Neisseria gonorrhoeae

Proteus mirabilis

Pseudomonas aeruginosa

Anaerobes

Bacteroides fragilis

Cefditoren

Excellent [2]

Excellent

Good [4] [2]

Good [4] [2]

Not
Specified

Good [4]

Not Active

Not
Specified

Cefixime

Excellent [2]

Excellent

Good [4] [2]

Good [4] [2]

Excellent [3]
[2]

Good [4]

Not Active

Not Specified

Cefpodoxime

Excellent [2]

Excellent

Good [4] [2]

Good [4] [2]

Excellent [4]

Good [4]

Not Active

Not Specified

Pharmacological & Clinical Comparison

Cefotaxime

Excellent [3]
[2]

Excellent

Good [3] [4]

Good [3] [4]

Excellent [3]
[5]

Good [3] [4]

Not Active [5]

Limited [1]

Key pharmacological properties, clinical applications, and regulatory information are compared in the table

below.
Parameter Cefditoren Cefixime Cefpodoxime Cefotaxime
Administration Oral [4] Oral [3] [4] Oral [3] [4] Parenteral (IM/IV)
Route [3]1[5]
Standard Dosing  200-400 mg 400 mg QD or 100-400 mg BD [1] 1-2 g every 6-8
(Adult) BD [1] divided BD [3] [1] hours [3] [1]
Plasma Half-Life = ~2 hours [6] ~3-4 hours [3] ~3.2 hours [6] ~1 hour [5]
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Parameter Cefditoren Cefixime Cefpodoxime Cefotaxime
Key Clinical Skin & Respiratory & Respiratory tract Severe/systemic
Indications respiratory urinary tract infections, infections,
infections [6] infections, gonorrhea, skin meningitis [3] [5] [2]
[2] gonorrhea [3] [4] infections [4] [6]
[2]
Blood-Brain Low Low Low High [3] [7] [2]
Barrier

Penetration

Stability to B- Good [3] Good [3] Good [3] Good [3] [5]
Lactamases

Status in the No longer Available Available Available
U.S. available [1]

Supporting Experimental Data

A 2004 prospective, comparative, multicentric clinical trial provides direct comparative efficacy data for two

of these agents.

¢ Objective: To evaluate the clinical cure and bacteriological eradication rates of cefpodoxime versus
cefixime in pediatric patients with community-acquired lower respiratory tract infections (LRTIS) [8].
¢ Methods:
o Design: Prospective, open, comparative, multicentric study.
o Participants: 776 children (mean age 10 years) with LRTIs.
o Intervention: Patients were randomly assigned to receive either cefpodoxime suspension (5
mg/kg twice daily, n=396) or cefixime suspension (4 mg/kg twice daily, n=380) for 10-14 days
[8].
¢ Results:
o Clinical Success: At the end of therapy, the clinical success rate with cefpodoxime was 97%,
which was significantly higher than the 86.8% observed with cefixime [8].
o Bacteriological Eradication: The bacterial eradication rate was 93.4% in the cefpodoxime
group compared to 82.9% in the cefixime group [8].
¢ Conclusion: The study concluded that cefpodoxime was a superior alternative to cefixime,
synergistically documenting an extended spectrum of activity [8].
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Mechanism of Action Pathway

All third-generation cephalosporins, including the agents discussed, share a common primary mechanism of

action as -lactam antibiotics. The following diagram illustrates this bactericidal process.

Resistance Mechanism:

B-Lactamase Hydrolyzes
B-Lactam Ring

Confers Resistancd

Binds to
Penicillin-Binding
Protein (PBP)

Inhibits PBP
Transpeptidase Activity

Disrupts Peptidoglycan
Cross-Linking

Bacterial Cell Lysis
and Death

Click to download full resolution via product page

This mechanism involves binding to penicillin-binding proteins (PBPs) on the bacterial cell wall, inhibiting

the final transpeptidation step of peptidoglycan synthesis, which leads to defective cell wall formation and
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osmotic lysis [3] [7]. A major resistance pathway is the production of -lactamase enzymes that hydrolyze

the f-lactam ring [7].

Key Differentiating Factors for R&D

e Spectrum Nuances: While all four agents are broad-spectrum, key differences exist in their potency
against specific pathogens. Cefditoren and cefpodoxime generally retain better activity against
Gram-positive bacteria, including penicillin-intermediate S. pneumoniae, compared to cefixime [2].
Cefotaxime's systemic action and high BBB penetration make it uniquely suited for severe and CNS
infections [3] [2].

¢ Pharmacokinetics: The relatively longer half-lives of cefixime and cefpodoxime support once- or
twice-daily oral dosing, which is a key consideration for developing patient-friendly outpatient
regimens [3] [6]. Cefotaxime's short half-life necessitates more frequent intravenous or intramuscular
dosing [5].

e Overcoming Resistance: The rising prevalence of Extended-Spectrum Beta-Lactamases (ESBLS)
and other resistant mechanisms poses a significant threat to the utility of all third-generation
cephalosporins [2]. Research into beta-lactam/beta-lactamase inhibitor combinations (e.g.,
ceftazidime/avibactam) represents a critical direction for future development to address these
challenges [3] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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